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For Researchers, Scientists, and Drug Development Professionals

Abstract
Trigonosin F is a naturally occurring, highly oxygenated daphnane-type diterpenoid isolated

from the plant Trigonostemon thyrsoideum. As a member of the daphnane family, it exhibits

significant biological activity, most notably potent anti-HIV properties. This technical guide

provides a comprehensive overview of the known physicochemical properties of Trigonosin F,

detailed experimental protocols for its isolation and characterization, and an examination of its

proposed mechanism of action as an HIV entry inhibitor. All quantitative data are summarized

in structured tables, and key experimental and biological pathways are visualized using

diagrams to facilitate understanding and further research.

Core Physicochemical Properties
Trigonosin F is a complex diterpenoid with the molecular formula C46H54O13. Its identity has

been confirmed through mass spectrometry and nuclear magnetic resonance spectroscopy.

The core physicochemical data are presented below.
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Property Value Data Source

Chemical Name Trigonosin F Internal Reference

CAS Number 1262842-73-8 Internal Reference

Molecular Formula C46H54O13 Internal Reference

Molecular Weight 814.91 g/mol Internal Reference

Compound Type Daphnane Diterpenoid Internal Reference

Natural Source
Trigonostemon thyrsoideum

(Twigs, Leaves, and Roots)
[1]

Further quantitative data such as melting point, optical rotation, and solubility have not been

reported in the reviewed literature.

Experimental Protocols
The isolation and structural elucidation of Trigonosin F involve multi-step extraction and

chromatographic separation, followed by spectroscopic analysis. The general workflow is

based on protocols described for isolating Trigonosins A-F and other daphnane diterpenoids

from Trigonostemon thyrsoideum.[2]

Isolation and Purification Workflow
The following diagram illustrates the typical workflow for isolating Trigonosin F from its natural

source.
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Plant Material Processing

Extraction & Partitioning

Chromatographic Separation

Final Product

Air-dried, powdered roots of
Trigonostemon thyrsoideum

Methanol (MeOH) Extraction
(at room temperature)

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate)

Silica Gel Column
Chromatography

Sephadex LH-20
Column Chromatography

Preparative HPLC

Pure Trigonosin F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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